Cas no 899960-96-4 (N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899960-96-4
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 5489423
• Update Time: 2025-07-15

N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C23H23N3O5/c1-28-16-6-8-19(29-2)17(13-16)22-18-4-3-9-25(18)10-11-26(22)23(27)24-15-5-7-20-21(12-15)31-14-30-20/h3-9,12-13,22H,10-11,14H2,1-2H3,(H,24,27)
• InChI Key： ORLIDZSADUSNEF-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C3OCOC3=C1)=O)C2C1=CC(OC)=CC=C1OC

Additional information on N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Research Brief on N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 899960-96-4)

N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 899960-96-4) is a novel synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrrolopyrazine class of molecules, which are known for their diverse pharmacological activities, including potential applications in central nervous system (CNS) disorders and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic potential.

The compound's unique structural features, including the benzodioxole and dimethoxyphenyl moieties, contribute to its biological activity. Research indicates that it exhibits high affinity for specific neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. This makes it a promising candidate for the treatment of neuropsychiatric disorders such as schizophrenia, depression, and anxiety. Additionally, preliminary in vitro studies have demonstrated its potential as an anti-proliferative agent in certain cancer cell lines, suggesting a dual therapeutic role.

Recent advancements in synthetic methodologies have enabled the efficient production of N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide with high purity and yield. Optimization of reaction conditions, such as the use of palladium-catalyzed cross-coupling reactions, has been a key focus area. These improvements are critical for scaling up production and facilitating further preclinical and clinical studies.

Pharmacokinetic studies have revealed favorable properties of the compound, including good oral bioavailability and blood-brain barrier penetration. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation. Current research is also exploring the development of prodrug derivatives to enhance its therapeutic index and reduce off-target effects.

In summary, N-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide represents a promising compound with multifaceted therapeutic potential. Ongoing research aims to fully characterize its biological activities, optimize its pharmacokinetic profile, and evaluate its safety and efficacy in preclinical models. The findings from these studies could pave the way for its development as a novel therapeutic agent in neuropharmacology and oncology.